Cas no 746671-37-4 (6-tert-butyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product Name: 6-tert-butyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 746671-37-4
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 3526803
• PubChem ID: 135848695
• Update Time: 2025-04-22

6-tert-butyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• PYRROLO[2,1-F][1,2,4]TRIAZIN-4(1H)-ONE, 6-(1,1-DIMETHYLETHYL)-
• 6-tert-butyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 6-tert-Butyl-pyrrolo[2,1-f][1,2,4]triazin-4-ol
• SCHEMBL3733751
• ZCYAFLDENQTBMF-UHFFFAOYSA-N
• 6-(tert-Butyl)pyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
• 746671-37-4

• Inchi： 1S/C10H13N3O/c1-10(2,3)7-4-8-9(14)11-6-12-13(8)5-7/h4-6H,1-3H3,(H,11,12,14)
• InChI Key： ZCYAFLDENQTBMF-UHFFFAOYSA-N
• SMILES： N12C=C(C(C)(C)C)C=C1C(=O)N=CN2

Computed Properties

• Exact Mass: 191.105862047Da
• Monoisotopic Mass: 191.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines